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Compound of Interest
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Cat. No.: B1671724 Get Quote

Introduction

Ilomastat, also known as GM6001, is a potent, broad-spectrum inhibitor of matrix

metalloproteinases (MMPs).[1][2] MMPs are a family of zinc-dependent endopeptidases crucial

for the degradation of extracellular matrix (ECM) components.[3] Their activity is integral to

physiological processes like tissue remodeling, wound healing, and angiogenesis, as well as

pathological conditions including cancer cell invasion and metastasis. Given their role in

processes that require cell movement and proliferation, MMPs are a significant target in drug

development. Ilomastat's primary mechanism of action is to bind to the active-site zinc atom of

MMPs, thereby inhibiting their enzymatic activity.[4]

Studies have demonstrated that Ilomastat can significantly reduce cell proliferation in various

cell types, such as human Tenon's fibroblasts.[3][5] Its effects extend beyond simple MMP

inhibition, as it has been shown to modulate the expression of genes involved in cell cycle

regulation, proliferation, and signaling pathways.[3] Therefore, accurately assessing the anti-

proliferative effects of Ilomastat is critical for researchers in oncology, fibrosis, and other fields.

This document provides detailed protocols for performing cell proliferation assays with

Ilomastat, focusing on colorimetric methods (MTT and WST-1) and a DNA synthesis-based

method (BrdU).
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Ilomastat inhibits MMPs, which play a role in releasing growth factors from the ECM and

modulating cell-cell and cell-ECM interactions. By blocking MMPs, Ilomastat can interfere with

these processes, leading to a downstream reduction in proliferative signaling. Research

indicates that Ilomastat treatment can alter pathways involved in cell cycle regulation and focal

adhesion.[3] For instance, in glioblastoma cells, MMP inhibition by Ilomastat has been shown

to activate the Rho signaling pathway, which influences cell morphology and motility.[6]
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Simplified Ilomastat Signaling Pathway
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General Workflow for Cell Proliferation Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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